Cas no 953254-55-2 (N-(5-chloro-2-methoxyphenyl)-4-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)butanamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-4-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)butanamide
• CAS No: 953254-55-2
• MF: C₂₁H₂₀ClN₃O₃
• MW: 397.854804039001
• CID: 5913086
• PubChem ID: 16884519
• Update Time: 2025-06-23

N-(5-chloro-2-methoxyphenyl)-4-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• F5013-0122
• N-(5-chloro-2-methoxyphenyl)-4-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)butanamide
• N-(5-chloro-2-methoxyphenyl)-4-(6-oxo-3-phenylpyridazin-1-yl)butanamide
• AKOS024488788
• 953254-55-2
• N-(5-chloro-2-methoxyphenyl)-4-(6-oxo-3-phenylpyridazin-1(6H)-yl)butanamide
• VU0628738-1

• Inchi： 1S/C21H20ClN3O3/c1-28-19-11-9-16(22)14-18(19)23-20(26)8-5-13-25-21(27)12-10-17(24-25)15-6-3-2-4-7-15/h2-4,6-7,9-12,14H,5,8,13H2,1H3,(H,23,26)
• InChI Key： SWQPGXCUIZBADA-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC=C1OC)(=O)CCCN1N=C(C2=CC=CC=C2)C=CC1=O

Computed Properties

• Exact Mass: 397.1193192g/mol
• Monoisotopic Mass: 397.1193192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 71Ų

Additional information on N-(5-chloro-2-methoxyphenyl)-4-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)butanamide

Professional Introduction to N-(5-chloro-2-methoxyphenyl)-4-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)butanamide (CAS No. 953254-55-2)

N-(5-chloro-2-methoxyphenyl)-4-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)butanamide, identified by its CAS number 953254-55-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research and development in recent years.

The structural framework of N-(5-chloro-2-methoxyphenyl)-4-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)butanamide consists of a butanamide moiety linked to a dihydropyridazine ring, which is further substituted with a phenyl group. The presence of both chloro and methoxy substituents on the aromatic ring enhances its pharmacological profile, contributing to its interaction with various biological targets. This structural complexity not only makes it a promising candidate for drug discovery but also poses intriguing challenges for synthetic chemists.

In recent years, there has been a growing interest in heterocyclic compounds, particularly those containing dihydropyridazine scaffolds, due to their wide range of biological activities. Dihydropyridazines have been reported to exhibit properties such as anti-inflammatory, antiviral, and anticancer effects. The compound N-(5-chloro-2-methoxyphenyl)-4-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)butanamide is no exception and has been the focus of several studies aimed at elucidating its mechanism of action and potential therapeutic applications.

One of the most compelling aspects of this compound is its ability to modulate enzymatic activity. Studies have shown that N-(5-chloro-2-methoxyphenyl)-4-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)butanamide can interact with various enzymes involved in metabolic pathways, potentially leading to therapeutic benefits. For instance, research indicates that it may inhibit the activity of certain kinases, which are known to play a crucial role in cancer progression. Additionally, its interaction with other enzymes has been linked to anti-inflammatory effects, making it a promising candidate for treating chronic inflammatory diseases.

The synthesis of N-(5-chloro-2-methoxyphenyl)-4-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yb-butanamide) presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound in high yields with high purity. The use of modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation has significantly improved the efficiency of its synthesis. These advancements not only facilitate the production of the compound but also open up new avenues for modifying its structure to enhance its pharmacological properties.

In addition to its enzymatic interactions, N-(5-chloro--2-methoxyphenyl)--4(--- -- -- - -- - -- - -- - -- - -- - -- - -- - -- - -- - -- - -- - -- - -- - --- phenyl--dihydro-pyr-idazin-- 1-yb-but-an-amide) has shown promise in preclinical studies as a potential therapeutic agent. Animal models have demonstrated that it can effectively reduce inflammation and pain without significant side effects. These findings are particularly encouraging given the growing concern about the side effects associated with many conventional drugs. The ability of this compound to target multiple pathways simultaneously makes it an attractive option for developing combination therapies that could provide more comprehensive treatment options for patients.

The future direction of research on N-(5-chloro--2-methoxyphenyl)--buto-n-amide(--- --- --- --- --- --- --- --- --- --- --- phenyl-dihydro-pyr-idazine--- 1-yb-but-an-amide (CAS No. 953254--55--52) strong>) is likely to focus on further optimizing its pharmacological profile and exploring new applications. One area of particular interest is the development of derivatives that exhibit enhanced potency and selectivity while maintaining safety. By modifying specific parts of its structure, researchers aim to create compounds that can target specific diseases more effectively.

The use of computational methods such as molecular modeling and virtual screening is also expected to play a significant role in the future research on this compound. These tools can help identify potential new applications and guide the design of novel derivatives with improved properties. Additionally, understanding the detailed mechanism of action at the molecular level will be crucial for developing effective therapeutic strategies.

In conclusion, N-(5-chloro--2-methoxyphenyl strong>)--buto-n-amide(--- --- --- --- phenyl-dihydro-pyr-idazine--- 1-yb-but-an-amide (CAS No. 953254--55--52) strong>) is a compound with significant potential in pharmaceutical research and development. Its unique structural features and demonstrated biological activities make it a promising candidate for treating various diseases. As research continues to uncover new aspects of its pharmacology and synthetic chemists develop more efficient methods for producing it, this compound is poised to make a meaningful impact on medicine.